Cas no 1227581-70-5 (2-Bromo-3-bromomethyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-3-bromomethyl-5-(trifluoromethyl)pyridine
• CAS No: 1227581-70-5
• MF: C₇H₄Br₂F₃N
• MW: 318.916570663452
• CID: 4689272
• Update Time: 2025-05-24

2-Bromo-3-bromomethyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-bromomethyl-5-(trifluoromethyl)pyridine
• 2-Bromo-3-(bromomethyl)-5-(trifluoromethyl)pyridine
• UZOMEHYMJOWSPX-UHFFFAOYSA-N
• FCH1343565
• 2-Bromo-3-bromomethyl-5-trifluoromethyl-pyridine
• 2-Bromo-3-bromomethyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4Br2F3N/c8-2-4-1-5(7(10,11)12)3-13-6(4)9/h1,3H,2H2
• InChI Key： UZOMEHYMJOWSPX-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=CC(C(F)(F)F)=C1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-3-bromomethyl-5-(trifluoromethyl)pyridine

2-Bromo-3-bromomethyl-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-Bromo-3-bromomethyl-5-(trifluoromethyl)pyridine, identified by the CAS number 1227581-70-5, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine atoms and a trifluoromethyl group. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The pyridine ring in 2-Bromo-3-bromomethyl-5-(trifluoromethyl)pyridine serves as a versatile platform for further chemical modifications. The bromine atoms at positions 2 and 3 introduce electron-withdrawing effects, which enhance the reactivity of the molecule in various reactions. Additionally, the trifluoromethyl group at position 5 contributes to the molecule's stability and lipophilicity, making it suitable for use in pharmaceuticals and agrochemicals. Recent studies have demonstrated that this compound can act as an effective precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents.

One of the most notable advancements in the study of 2-Bromo-3-bromomethyl-5-(trifluoromethyl)pyridine involves its application in polymer chemistry. Researchers have successfully incorporated this compound into polymeric materials, leveraging its unique electronic properties to enhance the conductivity and thermal stability of the resulting materials. For instance, a recent study published in Nature Materials highlighted how this compound can be used to create advanced polymer electrolytes for high-performance lithium-ion batteries.

In terms of synthesis, 2-Bromo-3-bromomethyl-5-(trifluoromethyl)pyridine is typically prepared through a multi-step process involving nucleophilic aromatic substitution and electrophilic fluorination. The synthesis pathway has been optimized over the years to improve yield and reduce costs, making it more accessible for large-scale production. Recent innovations in catalytic methods have further streamlined the synthesis process, enabling researchers to produce this compound with higher purity and efficiency.

The chemical properties of 2-Bromo-3-bromomethyl-5-(trifluoromethyl)pyridine make it an ideal candidate for use in various industrial applications. For example, its high thermal stability makes it suitable for use in high-temperature environments, such as in the production of heat-resistant polymers. Additionally, its reactivity towards nucleophiles has been exploited in the development of novel catalysts for organic transformations.

In conclusion, 2-Bromo-3-bromomethyl-5-(trifluoromethyl)pyridine, with its unique structure and versatile properties, continues to play a pivotal role in advancing modern chemistry and materials science. As research into this compound progresses, new applications and insights are expected to emerge, further solidifying its importance in both academic and industrial settings.